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Compound of Interest

Compound Name: Phenylacetic anhydride

Cat. No.: B072586

CAS Number: 1555-80-2 Molecular Formula: C16H1403 Molecular Weight: 254.28 g/mol

This guide provides an in-depth overview of phenylacetic anhydride, a significant reagent in
organic synthesis, particularly within the realm of drug development. It covers its chemical
properties, synthesis, and key applications, with a focus on experimental procedures and
relevant biological pathways.

Core Chemical and Physical Properties

Phenylacetic anhydride is a versatile acylating agent, enabling the introduction of the
phenylacetyl group into various molecules. While comprehensive data for the anhydride is not
extensively published, the properties of its precursor, phenylacetic acid, offer valuable context.
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Property Value Reference
Molecular Formula C16H1403 N/A
Molecular Weight 254.28 g/mol N/A

CAS Number 1555-80-2 N/A

Boiling Point Not available [1]

Melting Point Not available [1]

Density Not available [1]

N Reacts with water. Soluble in
Solubility ) N/A
many organic solvents.

Note: Specific physical properties for phenylacetic anhydride are not readily available in the
cited literature. It is a reactive compound that is often generated in situ for subsequent
reactions.

Synthesis of Phenylacetic Anhydride

Phenylacetic anhydride is typically synthesized from phenylacetic acid. Acommon method
involves the dehydration of phenylacetic acid, often facilitated by a dehydrating agent like
acetic anhydride. The following protocol is based on procedures for reactions where
phenylacetic anhydride is formed as a key intermediate.

Experimental Protocol: Synthesis from Phenylacetic
Acid and Acetic Anhydride

This procedure describes the formation of phenylacetic anhydride in a reaction mixture,
which is then typically used directly for further synthesis, such as the preparation of
phenylacetone.

Materials:
e Phenylacetic acid

e Acetic anhydride
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e Sodium acetate (anhydrous)

o Enamel reaction vessel with stirring and heating capabilities
« Distillation apparatus

Procedure:

o Combine phenylacetic acid, anhydrous sodium acetate, and acetic anhydride in the reaction
vessel. A typical molar ratio is 2:1:6 (phenylacetic acid : sodium acetate : acetic anhydride)

[2].
 Stir the mixture and heat the vessel to 140-150°C[2].

o Continue heating. Acetic acid will begin to distill. Maintain the overhead temperature at 117-
120°CJ[2].

e The reaction mixture, which now contains phenylacetic anhydride, can be refluxed for a
period of 9 to 11 hours to ensure complete formation[2].

» Following the reaction, the excess acetic anhydride and the acetic acid byproduct can be
removed by distillation to yield a crude product containing phenylacetic anhydride.

Key Applications in Drug Development and Organic
Synthesis

Phenylacetic anhydride's primary utility lies in its ability to acylate nucleophiles, a
fundamental transformation in the synthesis of many pharmaceutical compounds.

Acylation of Amines to Form Amides

Phenylacetic anhydride is a potent reagent for the N-acylation of primary and secondary
amines, yielding phenylacetamides. This reaction is crucial for the synthesis of a wide array of
drug molecules.

Role in Penicillin G Biosynthesis

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://patents.google.com/patent/CN107118086A/en
https://patents.google.com/patent/CN107118086A/en
https://patents.google.com/patent/CN107118086A/en
https://www.benchchem.com/product/b072586?utm_src=pdf-body
https://patents.google.com/patent/CN107118086A/en
https://www.benchchem.com/product/b072586?utm_src=pdf-body
https://www.benchchem.com/product/b072586?utm_src=pdf-body
https://www.benchchem.com/product/b072586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenylacetic acid, the precursor to the anhydride, is a critical side-chain precursor in the
industrial production of Penicillin G by Penicillium chrysogenum. The fungus incorporates
phenylacetic acid to form the benzyl side chain of the antibiotic[3]. While the anhydride itself is
not directly fed to the culture, its chemistry is central to the laboratory synthesis of related
compounds.

Biological Pathways Involving Phenylacetic Acid

The metabolic pathways of phenylacetic acid, the precursor to phenylacetic anhydride, are of
significant interest in microbiology and plant biology.

Phenylacetic Acid Catabolic Pathway in Acinetobacter
baumannii

Acinetobacter baumannii, a pathogenic bacterium, possesses a specific catabolic pathway for
phenylacetic acid encoded by the paa operon. This pathway is involved in the bacterium's
response to antibiotic and oxidative stress[4][5]. The degradation of phenylacetic acid ultimately
yields intermediates for the tricarboxylic acid (TCA) cycle[4].
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Caption: Phenylacetic Acid Catabolic Pathway in Acinetobacter baumannii.[4][6]

Spectroscopic Data of Phenylacetic Acid
(Precursor)

While detailed spectroscopic data for phenylacetic anhydride is sparse in the literature, the
data for its stable precursor, phenylacetic acid, is well-documented and serves as a useful
reference.
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Spectroscopy Key Features of Phenylacetic Acid

Aromatic protons typically appear as a multiplet,
1H NMR while the methylene protons (CH2) adjacent to

the carboxyl group appear as a singlet.

Distinct signals are observed for the carbonyl
13C NMR carbon, the methylene carbon, and the aromatic
carbons[7][8][9].

Characterized by a strong carbonyl (C=0)
Infrared (IR) stretching band and a broad O-H stretching

band from the carboxylic acid group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenylacetic Anhydride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072586#phenylacetic-anhydride-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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